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Compound of Interest

Compound Name: 6-Amino-5-nitrosouracil

Cat. No.: B044844 Get Quote

Essential Safety and Handling Guide for 6-
Amino-5-nitrosouracil
This guide provides critical safety and logistical information for the handling and disposal of 6-
Amino-5-nitrosouracil, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and proper

chemical management.

Hazard Identification and Personal Protective
Equipment
6-Amino-5-nitrosouracil is classified as a hazardous substance. The primary risks associated

with this chemical are irritation to the skin, eyes, and respiratory system.[1][2] Adherence to

appropriate personal protective equipment (PPE) protocols is mandatory to mitigate these

risks.
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Hazard Classification GHS Pictogram
Required Personal
Protective Equipment

Skin Irritation (Category 2)[2] Warning

Gloves: Appropriate protective

gloves to prevent skin contact.

[1] Clothing: Wear suitable

protective work clothing.[1]

Serious Eye Irritation

(Category 2)[2]
Warning

Eye Protection: Chemical

safety glasses or eyeshields.

[1]

Respiratory Irritation (STOT

SE 3)[2][3]
Warning

Respiratory Protection: Use in

a well-ventilated area.[4][5] For

high concentrations or when

dust formation is likely, a dust

mask (type N95 or equivalent)

or other breathing protection

should be used.[1]

Operational Plan for Safe Handling
A systematic approach to handling 6-Amino-5-nitrosouracil is crucial. The following step-by-

step protocol outlines the necessary procedures for safe handling in a laboratory setting.

1. Engineering Controls:

Always handle this chemical within a process enclosure, such as a chemical fume hood, or

use local exhaust ventilation to control airborne levels.[1]

Ensure a safety shower and eye bath are readily accessible in the immediate work area.[1]

2. Personal Protective Equipment (PPE) Donning:

Before handling, put on all required PPE as specified in the table above. This includes

chemical-resistant gloves, a lab coat or protective work clothing, and chemical safety

glasses.
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3. Handling Procedure:

Use only in a well-ventilated area to avoid inhalation of dust or fumes.[4][5]

Avoid the formation of dust and aerosols.[4]

Wash hands and any exposed skin thoroughly after handling.[1]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep the container locked up and stored away from incompatible materials, such as strong

oxidants.[1][4]

Emergency and First Aid Protocols
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek medical attention.[1][2]

In case of skin contact

Immediately wash with plenty of soap and water.

[1][2] If skin irritation occurs, get medical help.[4]

[5] Take off contaminated clothing and wash it

before reuse.[4][5]

If inhaled

Remove the person to fresh air and keep them

comfortable for breathing.[4][5] If breathing is

difficult, give oxygen.[1] If not breathing, provide

artificial respiration.[1] Seek medical attention if

you feel unwell.[4][5]

If swallowed

Rinse mouth with water. Do NOT induce

vomiting.[2] Never give anything by mouth to an

unconscious person.[2] Seek medical attention.

[1]

Disposal Plan
Proper disposal of 6-Amino-5-nitrosouracil and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container for hazardous

waste.

2. Disposal Procedure:

This product must not be disposed of with municipal waste.[2]

Hand over the waste to a licensed hazardous waste disposal company.[2]
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Consult state, local, or national regulations for proper disposal to ensure full compliance.[2]

Do not let the product enter drains or the environment.[1][2]

Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of 6-Amino-5-nitrosouracil

1. Preparation
- Review SDS

- Verify Engineering Controls
 (Fume Hood, Eyewash)

2. Don PPE
- Safety Glasses

- Protective Gloves
- Lab Coat

3. Chemical Handling
- Work in a Ventilated Area

- Avoid Dust Formation
- Wash Hands After Use

4. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Store Locked Up

Store Unused Chemical

5. Waste Collection
- Designated Hazardous

 Waste Container

Dispose of Waste

Emergency Procedures

In Case of Exposure

6. Disposal
- Contact Licensed Disposal Service

- Follow Regulations
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Caption: Safe handling and disposal workflow for 6-Amino-5-nitrosouracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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